(E)-N-[2-(3-methylphenoxy)ethyl]-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[2-(3-methylphenoxy)ethyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C17H19NO3S/c1-15-6-5-9-17(14-15)21-12-11-18-22(19,20)13-10-16-7-3-2-4-8-16/h2-10,13-14,18H,11-12H2,1H3/b13-10+
• InChI Key: AUWFIGLNLYYBHZ-JLHYYAGUSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCNS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC1=CC(=CC=C1)OCCNS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

(E)-N-[2-(3-methylphenoxy)ethyl]-2-phenylethenesulfonamide, commonly known as MPES, is a sulfonamide-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPES is a white crystalline powder that has a molecular weight of 365.46 g/mol.

Mechanism of Action

The mechanism of action of MPES is not well understood. However, it has been proposed that MPES may exert its biological effects by binding to specific receptors or enzymes in the body. For example, MPES has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
MPES has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that MPES inhibits the activity of COX-2, which is involved in the production of inflammatory mediators. MPES has also been shown to induce apoptosis in cancer cells. In addition, MPES has been used as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

MPES has several advantages for lab experiments, including its easy synthesis, low toxicity, and high stability. However, MPES also has some limitations, including its poor solubility in water and limited availability.

Future Directions

There are several future directions for the research on MPES. One potential direction is the development of MPES-based fluorescent probes for the detection of metal ions in biological systems. Another potential direction is the design of MPES-based metal complexes for the development of metal-based drugs. Furthermore, the investigation of the mechanism of action of MPES and its potential applications in other fields such as material science and environmental science is also an important future direction.
Conclusion:
In conclusion, MPES is a sulfonamide-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPES has been extensively studied for its anti-inflammatory and anti-cancer properties, as well as its potential applications in material science and biological sciences. Although the mechanism of action of MPES is not well understood, it has been proposed that MPES may exert its biological effects by binding to specific receptors or enzymes in the body. MPES has several advantages for lab experiments, including its easy synthesis, low toxicity, and high stability. However, MPES also has some limitations, including its poor solubility in water and limited availability. There are several future directions for the research on MPES, including the development of MPES-based fluorescent probes and metal-based drugs, as well as the investigation of its mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of MPES involves several steps, including the reaction of 3-methylphenol with 2-bromoethyl ether to obtain 2-(3-methylphenoxy)ethanol. The obtained compound is then reacted with thionyl chloride to obtain 2-(3-methylphenoxy)ethyl chloride. Finally, the reaction of 2-(3-methylphenoxy)ethyl chloride with N-phenylethylsulfonamide in the presence of a base such as potassium carbonate leads to the formation of MPES.

Scientific Research Applications

MPES has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and biological sciences. In medicinal chemistry, MPES has been shown to exhibit anti-inflammatory and anti-cancer properties. In material science, MPES has been used as a building block for the synthesis of various polymers and materials. In biological sciences, MPES has been used as a fluorescent probe for the detection of metal ions and as a ligand for the design of metal-based drugs.